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Compound of Interest

Compound Name: Tgn-020 sodium

Cat. No.: B15621054

For researchers, scientists, and drug development professionals working with TGN-020
sodium, a selective Aquaporin 4 (AQP4) inhibitor, ensuring laboratory safety is paramount.[1]
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to foster a secure research environment. While a comprehensive Safety
Data Sheet (SDS) for TGN-020 sodium is not publicly available, this document synthesizes
known data with general best practices for handling chemical compounds.

Immediate Safety and Hazard Information

TGN-020 sodium is a potent research chemical and should be handled with care. The primary
known hazards are outlined below.

Hazard Identification and Precautionary Statements:
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Hazard Class

Pictogram

Signal Word

Hazard
Statement

Precautionary
Statements

Acute toxicity
(Oral)

GHSO07

Warning

H302: Harmful if

swallowed.

P264: Wash skin
thoroughly after
handling. P270:
Do not eat, drink
or smoke when
using this
product. P301 +
P312: IF
SWALLOWED:
Call a POISON
CENTER/doctor
if you feel unwell.
P330: Rinse
mouth. P501:
Dispose of
contents/contain
erto an
approved waste

disposal plant.

Skin
Corrosion/Irritatio

n

GHSO07 (Implied)

Warning

May cause skin

irritation.

P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection. P302
+ P352: IF ON
SKIN: Wash with

plenty of water.

Eye

Damage/Irritation

GHSO07 (Implied)

Warning

May cause eye
irritation.

P280: Wear
protective
gloves/protective
clothing/eye
protection/face

protection. P305
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+ P351 + P338:
IF IN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

P261: Avoid
breathing
dust/fume/gas/mi
st/vapors/spray.
) May cause
Respiratory ] ) ) P304 + P340: IF
o GHSO07 (Implied)  Warning respiratory tract
Irritation o INHALED:
irritation.

Remove person
to fresh air and
keep comfortable

for breathing.

This table is based on general safety data for similar chemical compounds and should be
treated as a guideline in the absence of a specific SDS for TGN-020 sodium.

Operational Plan for Safe Handling

A systematic approach to handling TGN-020 sodium from receipt to disposal is critical to
minimize exposure and ensure a safe working environment.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
 Verification: Confirm that the container is clearly labeled as "TGN-020 sodium."

o Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible
materials. Recommended storage temperatures are -20°C for one year or -80°C for two
years.[1]
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Preparation and Use

o Controlled Environment: All handling of TGN-020 sodium powder should be conducted in a
designated area, such as a chemical fume hood or a glove box, to prevent inhalation of dust.

o Personal Protective Equipment (PPE): Before handling, all personnel must be equipped with
the appropriate PPE as detailed in the following section.

e Weighing and Dissolving:
o Use a dedicated, calibrated analytical balance within the controlled environment.

o When preparing solutions, add the powder slowly to the solvent to avoid splashing. TGN-
020 sodium salt has good aqueous solubility.

« Spill Management: In case of a spill, follow established laboratory protocols for chemical
spills. Use an absorbent material to contain the spill, and decontaminate the area thoroughly.

Personal Protective Equipment (PPE)

Given the potential hazards, a comprehensive PPE protocol is mandatory for all personnel
handling TGN-020 sodium.

PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves. To prevent skin contact.

Safety glasses with side
To protect eyes from dust

Eye Protection shields or chemical splash )
particles and splashes.
goggles.
] To protect skin and clothing
Body Protection Laboratory coat. o
from contamination.
NIOSH-approved respirator To prevent inhalation of the
) ) with a particulate filter (e.g., powder, especially during
Respiratory Protection ) ] o )
N95) or a supplied-air weighing and handling of the
respirator. solid form.
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Disposal Plan

Proper disposal of TGN-020 sodium and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: All waste contaminated with TGN-020 sodium, including unused
product, empty containers, and contaminated PPE, must be segregated as chemical waste.

o Container Labeling: Waste containers must be clearly labeled with the contents, including the
name "TGN-020 sodium" and the associated hazards.

o Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company. Follow all local, state, and federal regulations for chemical waste
disposal. Do not dispose of TGN-020 sodium down the drain or in the regular trash.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of TGN-020 sodium in a
laboratory setting.

Click to download full resolution via product page

Workflow for the safe handling of TGN-020 sodium.
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By adhering to these guidelines, research institutions can ensure the safety of their personnel
while advancing scientific discovery with TGN-020 sodium. It is imperative to continuously
seek updated safety information and to integrate any new findings into laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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